Cas no 916906-03-1 (Benzoic acid, 4-chloro-, 1-(diethoxyphosphinyl)ethenyl ester)

Benzoic acid, 4-chloro-, 1-(diethoxyphosphinyl)ethenyl ester structure
916906-03-1 structure
Product name:Benzoic acid, 4-chloro-, 1-(diethoxyphosphinyl)ethenyl ester
CAS No:916906-03-1
MF:C13H16ClO5P
MW:318.689904212952
CID:786753
PubChem ID:71428710

Benzoic acid, 4-chloro-, 1-(diethoxyphosphinyl)ethenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-chloro-, 1-(diethoxyphosphinyl)ethenyl ester
    • 1-diethoxyphosphorylethenyl 4-chlorobenzoate
    • DTXSID10847428
    • 1-(Diethoxyphosphoryl)ethenyl 4-chlorobenzoate
    • 916906-03-1
    • Inchi: InChI=1S/C13H16ClO5P/c1-4-17-20(16,18-5-2)10(3)19-13(15)11-6-8-12(14)9-7-11/h6-9H,3-5H2,1-2H3
    • InChI Key: NQDYXZWJCIRZBB-UHFFFAOYSA-N
    • SMILES: CCOP(=O)(C(=C)OC(=O)C1=CC=C(C=C1)Cl)OCC

Computed Properties

  • Exact Mass: 318.0423883g/mol
  • Monoisotopic Mass: 318.0423883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8Ų
  • XLogP3: 2.9

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